Cas no 2228565-72-6 (4-cyclopentyl-2-methylidenebutanoic acid)

• Product Name: 4-cyclopentyl-2-methylidenebutanoic acid
• CAS No: 2228565-72-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6429725
• PubChem ID: 69275010
• Update Time: 2025-05-21

4-cyclopentyl-2-methylidenebutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-2-methylidenebutanoic acid
• SCHEMBL5003948
• 2228565-72-6
• EN300-1819586

• Inchi： 1S/C10H16O2/c1-8(10(11)12)6-7-9-4-2-3-5-9/h9H,1-7H2,(H,11,12)
• InChI Key： VNGOMMZELDODSB-UHFFFAOYSA-N
• SMILES： OC(C(=C)CCC1CCCC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 4-cyclopentyl-2-methylidenebutanoic acid

4-Cyclopentyl-2-Methylidenebutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228565-72-6, known as 4-cyclopentyl-2-methylidenebutanoic acid, is an intriguing organic molecule that has garnered attention in both academic and industrial research. This compound is a derivative of butanoic acid, featuring a cyclopentyl group at the 4-position and a methylidene group at the 2-position. Its unique structure endows it with distinctive chemical properties, making it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 4-cyclopentyl-2-methylidenebutanoic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The cyclopentyl group is known to enhance the molecule's stability and bioavailability, while the methylidene group introduces flexibility, which can be advantageous in molecular interactions. These properties make 4-cyclopentyl-2-methylidenebutanoic acid a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, 4-cyclopentyl-2-methylidenebutanoic acid can be prepared through various routes, including condensation reactions and catalytic hydrogenation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical compounds.

The physical and chemical properties of 4-cyclopentyl-2-methylidenebutanoic acid are well-documented. It exists as a white crystalline solid with a melting point of approximately 130°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is 198.3 g/mol, and its molecular formula is C11H16O3. These characteristics make it suitable for various applications where precise control over solubility and stability is required.

One of the most exciting areas of research involving 4-cyclopentyl-2-methylidenebutanoic acid is its potential role in agrochemicals. Scientists have investigated its ability to act as a plant growth regulator or as a component in herbicides. Preliminary studies suggest that this compound may enhance crop resilience to environmental stressors such as drought and salinity. If these findings are validated, 4-cyclopentyl-2-methylidenebutanoic acid could play a pivotal role in sustainable agriculture by improving crop yields without compromising environmental health.

In addition to its practical applications, 4-cyclopentyl-2-methylidenebutanoic acid has also been studied for its theoretical implications in organic chemistry. Researchers have used this compound as a model system to investigate stereochemical outcomes in complex reactions. For example, studies on its enantioselective synthesis have provided valuable insights into asymmetric catalysis, a field that is critical for producing chiral molecules with high enantiomeric excess.

The versatility of 4-cyclopentyl-2-methylidenebutanoic acid extends to materials science, where it has been explored as a building block for advanced polymers and coatings. Its ability to form stable ester linkages makes it an attractive candidate for developing biodegradable materials. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be incorporated into polyesters with enhanced mechanical properties and biocompatibility.

In conclusion, 4-cyclopentyl-2-methylidenebutanoic acid (CAS No. 2228565-72-6) is a multifaceted compound with significant potential across diverse industries. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is likely to grow even further.